Cas no 1805298-50-3 (Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805298-50-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4846733
• Update Time: 2025-06-18

Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H10F2N2O2/c1-15-7(14)4-5-2-3-6(8(10)11)9(12)13-5/h2-3,8H,4H2,1H3,(H2,12,13)
• InChI Key： XQUVPGCJHBCRME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OC)=NC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate

Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805298-50-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805298-50-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of both amino and difluoromethyl substituents, make it an attractive building block for drug discovery programs.

The< strong>pyridine core of Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with a wide range of biological targets. The incorporation of a< strong>difluoromethyl group enhances the metabolic stability and binding affinity of drug candidates, a phenomenon widely recognized in the pharmaceutical industry. This modification has been extensively studied and validated in numerous preclinical and clinical trials, underscoring its importance in modern drug development.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting amyloid-beta aggregation and tau hyperphosphorylation. Several academic institutions and pharmaceutical companies have reported promising results from their lead optimization campaigns using this compound, highlighting its potential as a scaffold for next-generation therapeutics.

The< strong>amino functional group in Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate also provides opportunities for further chemical modification, enabling the synthesis of diverse analogs with tailored biological activities. This flexibility has been exploited in the development of novel anti-inflammatory agents, where the pyridine scaffold is often coupled with nonsteroidal anti-inflammatory drug (NSAID) moieties. The difluoromethyl group further contributes to the pharmacological profile by enhancing lipophilicity and reducing susceptibility to metabolic degradation.

Advances in synthetic methodologies have significantly improved the accessibility of Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate, making it more readily available for industrial-scale production. Modern catalytic processes and flow chemistry techniques have enabled high-yield and high-purity synthesis, reducing costs and environmental impact. These innovations align with the growing emphasis on sustainable pharmaceutical manufacturing practices, ensuring that this compound remains a cornerstone of drug discovery efforts.

The< strong>pharmaceutical industry continues to leverage Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate in the development of novel therapeutic agents across multiple therapeutic areas. Its utility extends beyond neurological disorders to include oncology, where it serves as a precursor for kinase inhibitors targeting aberrant signaling pathways in cancer cells. The compound's ability to modulate protein-protein interactions has also been explored in the context of immune checkpoint inhibitors, which have revolutionized cancer immunotherapy.

In conclusion, Methyl 2-amino-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805298-50-3) is a pivotal intermediate in modern pharmaceutical synthesis, with far-reaching implications for drug development. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative therapies for complex diseases. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.